Cas no 52266-63-4 (Thiourea, N-(2-hydroxyethyl)-N'-(2,4,6-trimethylphenyl)-)

• Product Name: Thiourea, N-(2-hydroxyethyl)-N'-(2,4,6-trimethylphenyl)-
• CAS No: 52266-63-4
• MF: C₁₂H₁₈N₂OS
• MW: 238.349121570587
• CID: 360022
• PubChem ID: 2731083
• Update Time: 2025-04-19

Thiourea, N-(2-hydroxyethyl)-N'-(2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(2-hydroxyethyl)-N'-(2,4,6-trimethylphenyl)-
• 1-(2-hydroxyethyl)-3-(2,4,6-trimethylphenyl)thiourea
• Oprea1_356781
• DTXSID30369677
• CHEMBL1891605
• HMS1667H15
• MLS000861647
• 52266-63-4
• N-(2-hydroxyethyl)-N'-mesitylthiourea
• SCHEMBL11759658
• SMR000460431
• HMS2782M07

• Inchi： 1S/C12H18N2OS/c1-8-6-9(2)11(10(3)7-8)14-12(16)13-4-5-15/h6-7,15H,4-5H2,1-3H3,(H2,13,14,16)
• InChI Key： UDLCUYDTIDNJHV-UHFFFAOYSA-N
• SMILES： S=C(NCCO)NC1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 238.11414
• Monoisotopic Mass: 238.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• PSA: 44.29